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Abstract

This technical guide provides a comprehensive overview of 3-ethenylperylene, a fluorescent
aromatic hydrocarbon with significant potential in materials science and biomedical
applications. The guide delves into the molecule's chemical structure, physicochemical
properties, and prospective synthesis routes. A core focus is placed on its exceptional
photophysical characteristics, which underpin its utility as a fluorescent probe and a building
block for advanced polymeric systems. We will explore its applications in high-resolution
cellular imaging, as a potential photosensitizer in photodynamic therapy, and as a monomer for
functional polymers in drug delivery systems. This document is intended to be a foundational
resource for researchers interested in harnessing the unique attributes of 3-ethenylperylene
for innovative scientific and therapeutic solutions.

Introduction: The Allure of the Perylene Core
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Perylene, a polycyclic aromatic hydrocarbon composed of five fused benzene rings, is
renowned for its outstanding photophysical properties.[1] Its rigid, planar structure gives rise to
high fluorescence quantum yields, exceptional photostability, and strong absorption in the
visible spectrum, making it a privileged scaffold in the design of advanced functional materials.
[1] The introduction of substituents onto the perylene core allows for the fine-tuning of its
electronic and physical properties, opening avenues for a wide array of applications, from
organic electronics to biological sensing.[2][3]

This guide focuses on a specific derivative, 3-ethenylperylene (also known as 3-
vinylperylene). The presence of the ethenyl (vinyl) group at the 3-position introduces a reactive
handle for polymerization and a means to modulate the electronic properties of the perylene
chromophore. This unique combination of a highly fluorescent core with a polymerizable
functional group makes 3-ethenylperylene a molecule of considerable interest for the
development of novel materials for drug delivery, advanced diagnostics, and therapeutics.

Chemical Structure and Physicochemical Properties

The fundamental characteristics of 3-ethenylperylene are dictated by the interplay between
the extensive 1t-conjugated system of the perylene core and the electronic nature of the
ethenyl substituent.

Chemical Structure

The chemical structure of 3-ethenylperylene is characterized by a vinyl group attached to the
3-position of the perylene ring system.

Figure 1: Chemical structure of 3-Ethenylperylene.

Physicochemical Properties

While specific experimental data for 3-ethenylperylene is not extensively reported, its
properties can be inferred from the parent perylene molecule and similarly substituted
derivatives.
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Value

Property ) ) Citation/Basis
(Predicted/Estimated)
Molecular Formula C22H14
Molecular Weight 278.35 g/mol
) Inferred from other perylene
Appearance Yellow to orange solid o
derivatives.
] ] Perylene melts at 276-279 °C.
Melting Point >250 °C
[4]
Poor in water, soluble in o
) Perylene derivatives are
chlorinated solvents (e.g., _
- ) known for their poor water
Solubility dichloromethane, chloroform) - o
) solubility but good solubility in
and aromatic solvents (e.g., ,
many organic solvents.[5]
toluene).
Estimated based on the
logP ~6.5 lipophilicity of the perylene

core.

Synthesis of 3-Ethenylperylene: Plausible Synthetic

Routes

The synthesis of 3-ethenylperylene can be approached through several established cross-

coupling methodologies, starting from readily accessible perylene precursors. The two most

logical starting materials are perylene-3-carboxaldehyde and 3-bromoperylene.

Wittig Reaction from Perylene-3-carboxaldehyde

The Wittig reaction is a powerful and widely used method for the formation of alkenes from

aldehydes or ketones.[1][6] In this approach, perylene-3-carboxaldehyde would be reacted with

a methylidene phosphorane (a Wittig reagent) to yield 3-ethenylperylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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